N-(6-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: N-[6-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C21H20N4O3S/c1-2-28-17-11-7-6-10-16(17)22-19(26)14-29-20-13-12-18(24-25-20)23-21(27)15-8-4-3-5-9-15/h3-13H,2,14H2,1H3,(H,22,26)(H,23,24,27)
• InChI Key: ZJFNQPUIIAVBDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

N-(6-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide, also known as ETP-46321, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a potent and selective inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and other cellular processes.

Scientific Research Applications

Chemical Synthesis and Drug Design

• Development of Aminopeptidase N Inhibitors : Research has focused on creating potent inhibitors of Aminopeptidase N (APN/CD13), a zinc-dependent enzyme implicated in cancer metastasis and angiogenesis. Novel hydroxamic acid inhibitors were synthesized, aiming to improve physicochemical properties for potential anti-cancer applications (Lee et al., 2020).

• Facile Synthesis of Pyridazinone Derivatives : A study reported the synthesis of novel pyridazinone derivatives from methyl 2-(2-methoxy-2-oxoethyl) furan- and thiophene-3-carboxylate. These compounds have potential applications in medicinal chemistry as they provide a foundation for the development of new therapeutic agents (Koza et al., 2013).

• Antiproliferative Activity of Pyridazinone Derivatives : The synthesis of a small library of triazolo[4,3-b]pyridazin-6-yloxy derivatives was undertaken. These compounds were evaluated for their potential to inhibit the proliferation of endothelial and tumor cells, providing insight into the development of new anticancer drugs (Ilić et al., 2011).

Antibacterial and Antimicrobial Activity

• Synthesis and Antibacterial Activity of Thieno[2,3-c]pyridazines : A study on the synthesis and evaluation of the antibacterial activities of novel thieno[2,3-c]pyridazine derivatives. These compounds were tested against various bacterial strains, indicating potential for developing new antibacterial agents (Al-Kamali et al., 2014).

Material Science and Dye Synthesis

• Synthesis of Novel Arylazothiazole Disperse Dyes : This research explored the synthesis of heterocyclic aryl monoazo organic compounds with applications in dyeing polyester fibers. The dyes showed potential for creating sterile and/or biologically active fabrics used in various life applications, highlighting the intersection of chemistry and material science (Khalifa et al., 2015).

Cancer Therapy and Diagnostic Agents

• Alkylating Benzamides with Melanoma Cytotoxicity : A study focused on the synthesis of benzamide derivatives conjugated with alkylating cytostatics, targeting melanotic melanoma for potential targeted drug delivery. The research indicates the therapeutic and diagnostic potential of benzamide derivatives in melanoma treatment (Wolf et al., 2004).